Cas no 5351-60-0 (N''-[(E)-(4-nitrophenyl)methylidene]thiocarbonohydrazide)

• Product name: N''-[(E)-(4-nitrophenyl)methylidene]thiocarbonohydrazide
• CAS No: 5351-60-0
• MF: C₈H₉N₅O₂S
• MW: 239.25436
• CID: 1586599
• PubChem ID: 9560998

N''-[(E)-(4-nitrophenyl)methylidene]thiocarbonohydrazide Chemical and Physical Properties

Names and Identifiers

• N''-[(E)-(4-nitrophenyl)methylidene]thiocarbonohydrazide
• 1-(P-NITROBENZYLIDENE)-3-THIOCARBOHYDRAZIDE
• 5351-60-0
• NSC-693
• NSC693

• Inchi： InChI=1S/C8H9N5O2S/c9-11-8(16)12-10-5-6-1-3-7(4-2-6)13(14)15/h1-5H,9H2,(H2,11,12,16)/b10-5+
• InChI Key： AGLBOQJVYWTXGO-BJMVGYQFSA-N
• SMILES： C1=CC(=CC=C1C=NNC(=S)NN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.04769572g/mol
• Monoisotopic Mass: 239.04769572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140Ų
• XLogP3: 0.7